Cas no 654650-92-7 ([1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3-methyl-1-(2-nitrophenyl)-)

[1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3-methyl-1-(2-nitrophenyl)- structure
654650-92-7 structure
Product Name:[1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3-methyl-1-(2-nitrophenyl)-
CAS No:654650-92-7
MF:C17H13N3O3
MW:307.303423643112
CID:398869
PubChem ID:71375827
Update Time:2025-04-19

[1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3-methyl-1-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • [1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3-methyl-1-(2-nitrophenyl)-
    • 3-methyl-1-(2-nitrophenyl)-4H-chromeno[4,3-c]pyrazole
    • 3-Methyl-1-(2-nitrophenyl)-1,4-dihydrochromeno[4,3-c]pyrazole
    • DTXSID60798557
    • 654650-92-7
    • 3-Methyl-1-(2-nitrophenyl)-1,4-dihydro[1]benzopyrano[4,3-c]pyrazole
    • Inchi: 1S/C17H13N3O3/c1-11-13-10-23-16-9-5-2-6-12(16)17(13)19(18-11)14-7-3-4-8-15(14)20(21)22/h2-9H,10H2,1H3
    • InChI Key: WRBMHADXAXOYGP-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C2=C(C(C)=NN2C2C=CC=CC=2[N+](=O)[O-])C1

Computed Properties

  • Exact Mass: 307.09569129g/mol
  • Monoisotopic Mass: 307.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 72.9Ų
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